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Compound of Interest

Compound Name: 8-Nonen-1-ol

Cat. No.: B109591

Physical Properties of 8-Nonen-1-ol: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nonen-1-ol is a long-chain unsaturated fatty alcohol with applications in the fragrance, flavor,
and specialty chemical industries. A thorough understanding of its physical properties is crucial
for its application in synthesis, formulation, and quality control. This technical guide provides a
detailed overview of the melting and boiling points of 8-Nonen-1-ol, including experimental
protocols for their determination.

Core Physical Properties

The physical state of 8-Nonen-1-ol under standard conditions is a colorless to almost colorless
clear liquid.[1][2] This indicates that its melting point is below ambient temperature.

Data Summary

The following table summarizes the key physical properties of 8-Nonen-1-ol.
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Property Value Pressure Reference
Boiling Point 133-135°C 20 mmHg [1]
_ _ Inferred from physical
Melting Point <20°C N/A
state
Purity > 98% (GC) N/A [1]

Experimental Protocols

Accurate determination of physical properties such as boiling and melting points is fundamental
to characterizing a chemical substance. The following sections detail the standard
methodologies for these measurements.

Boiling Point Determination by Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For purification and characterization, the boiling point is often determined by
distillation.

Principle: This method involves heating a liquid to its boiling point, condensing the vapor, and
collecting the distillate. The temperature of the vapor is measured as it passes into the
condenser, which, at equilibrium, represents the boiling point of the liquid at the given pressure.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips or a magnetic stirrer
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e Manometer (for vacuum distillation)
Procedure:

e The liquid sample (8-Nonen-1-ol) is placed in the distillation flask along with boiling chips or
a stir bar to ensure smooth boiling.

e The apparatus is assembled for simple or fractional distillation. For a substance like 8-
Nonen-1-ol with a relatively high boiling point, vacuum distillation is employed to prevent
decomposition. The system is connected to a vacuum source, and the pressure is lowered to
the desired value (e.g., 20 mmHg).

e The flask is heated gently.

 As the liquid boils, the vapor rises and comes into contact with the thermometer bulb. The
temperature reading will rise and then stabilize.

¢ The stable temperature at which the liquid is actively distilling and condensing is recorded as
the boiling point at that specific pressure.

Purity Analysis by Gas Chromatography (GC)

The purity of 8-Nonen-1-ol is typically determined using gas chromatography, often coupled
with a flame ionization detector (FID).

Principle: Gas chromatography separates components of a mixture based on their differential
partitioning between a stationary phase (in a column) and a mobile phase (an inert gas). The
time it takes for a component to travel through the column (retention time) is characteristic of
that compound. The area under the peak in the chromatogram is proportional to the
concentration of the component.

Apparatus:
e Gas chromatograph equipped with a flame ionization detector (FID)
o Appropriate capillary column (e.g., a polar column for an alcohol)

* Injector
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» Data acquisition system

Procedure:

A small, precise volume of the 8-Nonen-1-ol sample is injected into the heated injector of the
gas chromatograph.

e The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen) through the

column.

o The components of the sample are separated based on their boiling points and interactions
with the stationary phase.

e The separated components are detected by the FID as they exit the column.

e The resulting chromatogram is analyzed to determine the percentage of 8-Nonen-1-ol
relative to any impurities.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the determination and verification of
the physical properties of a liquid sample like 8-Nonen-1-ol.
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Workflow for Physical Property Determination of 8-Nonen-1-ol

Sample Preparation & Initial Assessment

Obtain 8-Nonen-1-ol Sample

Assess Purity (e.g., GC)

Boiling Point Determination

Assemble Distillation Apparatus

velting Point Estimation

Perform Vacuum Distillation [Observe Physical State at RT)

Record Stable Vapor Temperature aner Melting Point Range)

Data Analysis & Reparting

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Caption: Logical workflow for the determination of physical properties of 8-Nonen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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